An In-depth Technical Guide to tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate
An In-depth Technical Guide to tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate, a key building block in medicinal chemistry. The document details its physicochemical properties, provides a generalized synthesis protocol, and explores its application in the development of therapeutic agents, with a particular focus on the autophagy enhancer SMER28. This guide includes a detailed examination of the signaling pathways modulated by SMER28 and presents quantitative biological data for this compound and its derivatives. Experimental methodologies are also described to support further research and development.
Introduction
tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate, also known as 8-Boc-5-oxa-2,8-diazaspiro[3.5]nonane, is a heterocyclic organic compound featuring a spirocyclic scaffold. This unique three-dimensional structure is of significant interest in drug discovery as it can provide novel intellectual property, improved physicochemical properties, and better target engagement compared to more planar molecules. The presence of a Boc-protected amine allows for straightforward derivatization, making it a versatile intermediate for the synthesis of a wide range of biologically active compounds.
One of the most notable applications of this scaffold is in the synthesis of SMER28, a small molecule enhancer of autophagy. Autophagy is a cellular process responsible for the degradation and recycling of damaged organelles and proteins, and its modulation has therapeutic potential in a variety of diseases, including neurodegenerative disorders, cancer, and infectious diseases.
Physicochemical Properties
A summary of the known and predicted physicochemical properties of tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate is provided in the table below. While experimentally determined data for some properties are limited, data for structurally similar compounds and computational predictions offer valuable insights.
| Property | Value | Source |
| Molecular Formula | C₁₁H₂₀N₂O₃ | --INVALID-LINK-- |
| Molecular Weight | 228.29 g/mol | --INVALID-LINK-- |
| CAS Number | 1251005-61-4 | --INVALID-LINK-- |
| Appearance | White to off-white crystalline powder (Predicted based on similar compounds) | --INVALID-LINK-- |
| Melting Point | 120-123 °C (for tert-butyl 2-oxo-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate) | --INVALID-LINK-- |
| Boiling Point | Not available | |
| Solubility | Moderately soluble in methanol, ethyl acetate, and dichloromethane; sparingly soluble in water (Predicted based on similar compounds) | --INVALID-LINK-- |
| Topological Polar Surface Area (TPSA) | 50.8 Ų | --INVALID-LINK-- |
| logP | 0.5957 | --INVALID-LINK-- |
Synthesis and Experimental Protocols
General Experimental Protocol (Illustrative)
The following is an illustrative protocol based on the synthesis of similar spirocyclic compounds. Researchers should adapt and optimize these steps for the specific synthesis of tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate.
Step 1: Synthesis of a suitable precursor. A common strategy involves the reaction of a dielectrophile with a protected amine. For example, reacting N-benzyl-3-aminopropan-1-ol with a suitable dielectrophile in the presence of a base.
Step 2: Cyclization to form the spirocyclic core. The precursor from Step 1 is then subjected to conditions that promote intramolecular cyclization to form the diazaspiro[3.5]nonane ring system. This can often be achieved using a strong base.
Step 3: Deprotection of the secondary amine. The protecting group (e.g., benzyl) on the second nitrogen atom is removed. Catalytic hydrogenation is a common method for benzyl group removal.
Step 4: Boc protection of the primary amine. The newly deprotected primary amine is then reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base (e.g., triethylamine) in a solvent like dichloromethane to yield the final product, tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate.
Purification: The final product is typically purified by column chromatography on silica gel.
Applications in Drug Discovery: The Case of SMER28
The tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate scaffold is a valuable starting material for the synthesis of various drug candidates. A prominent example is its utility in the synthesis of SMER28, a small molecule that enhances autophagy.
SMER28 has demonstrated potential therapeutic applications in several disease models:
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Neurodegenerative Diseases: It promotes the clearance of aggregate-prone proteins associated with Huntington's and Parkinson's diseases.
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Diamond-Blackfan Anemia: SMER28 has been shown to stimulate erythropoiesis in models of this rare blood disorder.
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Radioprotection: It can protect normal tissues, such as bone marrow and liver, from radiation damage.
Signaling Pathway of SMER28
SMER28 induces autophagy through an mTOR-independent mechanism. It has been shown to bind to and modulate the activity of Valosin-containing protein (VCP/p97), an AAA+ ATPase involved in a multitude of cellular processes, including protein quality control.
The binding of SMER28 to VCP enhances its ATPase activity, which in turn promotes the assembly and activity of the PtdIns3K complex I. This complex is crucial for the production of phosphatidylinositol 3-phosphate (PtdIns3P), a key lipid in the initiation of autophagosome formation. Furthermore, SMER28's interaction with VCP also stimulates the clearance of misfolded proteins via the ubiquitin-proteasome system (UPS). This dual action on both autophagy and the UPS makes SMER28 an interesting candidate for diseases characterized by protein aggregation.
Quantitative Biological Data
The biological activity of SMER28 and its derivatives has been evaluated in various assays. The following tables summarize some of the available quantitative data.
Table 1: In Vitro Activity of SMER28
| Assay | Cell Line | Concentration | Effect | Source |
| Cell Growth Inhibition | U-2 OS | 50 µM | Retarded cell growth to an extent comparable to 300 nM rapamycin | --INVALID-LINK-- |
| Cell Viability | U-2 OS | 200 µM | ~55% viable cells after 48 hours | --INVALID-LINK-- |
| PI3K Inhibition | In vitro ELISA | 50 µM | ~20% inhibition of p110δ | --INVALID-LINK-- |
| PI3K Inhibition | In vitro ELISA | 200 µM | ~60% inhibition of p110δ | --INVALID-LINK-- |
| PI3K Inhibition | In vitro ELISA | 200 µM | ~25% inhibition of p110γ | --INVALID-LINK-- |
Table 2: Effect of SMER28 on Cell Viability
| Cell Line | Treatment | Concentration | % Viable Cells | Source |
| U-2 OS | SMER28 | 50 µM | >95% | --INVALID-LINK-- |
| U-2 OS | SMER28 | 200 µM | ~75% | --INVALID-LINK-- |
| U-2 OS | Rapamycin | 300 nM | >95% | --INVALID-LINK-- |
| U-2 OS | Paclitaxel | Not specified | ~57% | --INVALID-LINK-- |
| U-2 OS | Epothilone B | Not specified | ~75% | --INVALID-LINK-- |
Conclusion
tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate is a valuable and versatile building block for the synthesis of novel therapeutic agents. Its application in the development of the autophagy enhancer SMER28 highlights the potential of spirocyclic scaffolds in addressing challenging biological targets. The dual mechanism of action of SMER28, modulating both autophagy and the ubiquitin-proteasome system, presents a promising strategy for the treatment of diseases associated with protein aggregation. Further exploration of derivatives of this spirocyclic core may lead to the discovery of new drug candidates with improved potency and selectivity. This technical guide provides a foundation for researchers to further investigate and utilize this important chemical entity in their drug discovery programs.
![Chemical Structure of tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate](https://i.imgur.com/your-image-url.png)









